Cas no 2248394-71-8 (7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline)

• Product Name: 7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline
• CAS No: 2248394-71-8
• MF: C₁₀H₅BrClF₂N
• MW: 292.507207632065
• CID: 6015960
• PubChem ID: 137938559
• Update Time: 2025-07-18

7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 2248394-71-8
• 7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline
• EN300-6508316

• Inchi： 1S/C10H5BrClF2N/c11-6-2-1-5-3-8(10(13)14)15-9(12)7(5)4-6/h1-4,10H
• InChI Key： FCWUNWBENDMQOR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(F)F)=NC(=C2C=1)Cl

Computed Properties

• Exact Mass: 290.92620g/mol
• Monoisotopic Mass: 290.92620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline

Professional Introduction to 7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline (CAS No. 2248394-71-8)

7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline, with the CAS number 2248394-71-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline class, a heterocyclic aromatic organic compound characterized by a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of bromine and chlorine substituents, along with a difluoromethyl group, makes this molecule particularly intriguing for its potential applications in drug discovery and development.

The structural features of 7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline contribute to its unique chemical properties, which include enhanced reactivity and stability under various conditions. These characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The bromine and chlorine atoms serve as versatile handles for further functionalization, allowing chemists to tailor the compound for specific biological targets.

In recent years, there has been a growing interest in isoquinoline derivatives due to their demonstrated biological activity. Studies have shown that compounds within this class exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as the difluoromethyl moiety can further modulate these activities, making isoquinoline derivatives potent candidates for drug development.

One of the most compelling aspects of 7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline is its potential in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can effectively target these diseases without causing significant side effects. The structural framework of 7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline provides an excellent starting point for such endeavors.

The incorporation of fluorine atoms into the molecule is particularly noteworthy. Fluorinated compounds are known for their improved metabolic stability, bioavailability, and binding affinity to biological targets. The difluoromethyl group in 7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline enhances these properties, making it an attractive scaffold for medicinal chemists. Recent studies have demonstrated that fluorinated isoquinolines can exhibit potent activity against certain types of cancer by inhibiting specific kinases involved in tumor growth and progression.

Furthermore, the bromine and chlorine substituents on the isoquinoline core provide additional opportunities for chemical modification. These halogen atoms can participate in various reactions, such as cross-coupling reactions, which are widely used in synthetic organic chemistry. These reactions allow for the introduction of new functional groups at specific positions on the molecule, enabling the creation of diverse libraries of compounds for high-throughput screening.

The pharmaceutical industry has increasingly recognized the importance of isoquinoline derivatives in drug discovery. Companies and academic institutions are actively exploring new synthetic routes to access these compounds efficiently. The availability of high-quality starting materials like 7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline (CAS No. 2248394-71-8) is crucial for these efforts. Such compounds serve as building blocks for more complex molecules that can be optimized for better pharmacokinetic properties and therapeutic efficacy.

In conclusion, 7-Bromo-1-chloro-3-(difluoromethyl)isoquinoline represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential applications make it a valuable tool for researchers developing new drugs targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping the future of healthcare.